Cas no 915920-35-3 (5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine
• CAS No: 915920-35-3
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD06496608
• CID: 875079
• PubChem ID: 4739331
• Update Time: 2025-10-31

5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-(4-Ethylphenoxy)ethyl)-1,3,4-thiadiazol-2-amine
• 5-[1-(4-ethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
• 5-[1-(4-ethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• BB 0219357
• 915920-35-3
• AKOS016341052
• CHEMBRDG-BB 4024376
• DTXSID10406276
• MFCD06496608
• BS-36483
• AKOS003588061
• 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD06496608
• Inchi： 1S/C12H15N3OS/c1-3-9-4-6-10(7-5-9)16-8(2)11-14-15-12(13)17-11/h4-8H,3H2,1-2H3,(H2,13,15)
• InChI Key： YNXINTUMCSZUOG-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(C)OC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 249.09400
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.27000
• LogP: 3.40390

Additional information on 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

Introduction to 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine (CAS No. 915920-35-3) and Its Emerging Applications in Chemical Biology

5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine, identified by the CAS number 915920-35-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the thiadiazole class, a heterocyclic scaffold widely recognized for its biological activity and versatility in drug design. The presence of both ethylphenoxy and thiadiazole moieties in its molecular structure endows it with potential interactions across multiple biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine molecule exhibits a rich chemical space that positions it as a valuable tool for researchers investigating novel therapeutic interventions. The ethylphenoxy side chain contributes to hydrophobic interactions, while the thiadiazole ring provides a site for hydrogen bonding and metal coordination, enhancing its binding affinity to biological receptors. Such structural attributes have been leveraged in recent studies to develop compounds with potential applications in oncology, inflammation, and neurodegenerative diseases.

In recent years, the exploration of thiadiazole derivatives has expanded significantly, driven by their demonstrated efficacy in modulating key biological pathways. For instance, studies have highlighted the role of thiadiazoles in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine derivative has been investigated for its ability to interact with these enzymes, potentially offering a new approach to managing chronic inflammatory conditions.

Moreover, the 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine scaffold has shown promise in preclinical models as an inhibitor of kinases involved in cell proliferation and survival. Kinases are critical targets in cancer therapy due to their roles in regulating cell division and apoptosis. By modulating kinase activity, this compound may serve as a lead structure for developing novel anticancer agents that exhibit improved selectivity and reduced toxicity compared to existing therapies.

The synthesis of 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies have been employed to ensure regioselectivity and yield optimization, enabling scalable production for both research and potential clinical applications. The compound's stability under various storage conditions further enhances its utility as a laboratory reagent and drug candidate.

Recent advances in computational chemistry have facilitated the virtual screening of 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine against large databases of biological targets. Molecular docking studies have revealed promising interactions with proteins implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to penetrate the blood-brain barrier has also been explored through dynamic simulations, suggesting its potential as a neuroactive drug.

In addition to its pharmacological applications, the 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine derivative has been investigated for its antimicrobial properties. The thiadiazole core is known to disrupt bacterial cell membranes by interfering with essential metabolic pathways. Preliminary assays have demonstrated activity against Gram-positive and Gram-negative bacteria alike, indicating broad-spectrum antimicrobial efficacy. This finding opens avenues for developing novel antibiotics that could address emerging antibiotic-resistant strains.

The chemical diversity inherent in 5-1-(4-Ethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine allows for structural modifications that can fine-tune its biological activity. Researchers have explored derivatives with altered substitution patterns on the thiadiazole ring or the ethylphenoxy side chain to enhance potency or selectivity. Such modifications are guided by principles of medicinal chemistry that aim to optimize pharmacokinetic profiles while minimizing off-target effects.

The growing interest in thiadiazole derivatives has also spurred investigations into their environmental impact and biodegradability. Sustainable synthetic routes have been developed to minimize waste generation during production processes. Additionally, studies on the compound's degradation products have provided insights into its ecological footprint under various environmental conditions.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of basic research findings into clinical trials involving 5'-[Ethyl(4-phenoxyethyl)-amino]-N'-[(E)-propenylidene]benzothiophene, an analog with similar pharmacological properties but distinct structural features. These trials aim to validate the therapeutic potential of thiadiazole-based compounds across diverse disease indications.

The future prospects for 5'-[Ethyl(4-phenoxyethyl)-amino]-N'-[(E)-propenylidene]benzothiophene include its integration into combinatorial therapy regimens where it may synergize with other drugs to achieve superior therapeutic outcomes. Furthermore, advances in nanotechnology may enable targeted delivery systems that enhance bioavailability and reduce systemic side effects.

In conclusion,5'-[Ethyl(4-phenoxyethyl)-amino]-N'-[(E)-propenylidene]benzothiophene represents a compelling example of how structural innovation can yield biologically active molecules with significant therapeutic potential. Its unique combination of pharmacological properties makes it a valuable asset in ongoing drug discovery efforts within chemical biology.